Cas no 2229648-76-2 (4-[3-Methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl]but-3-en-2-one)

• Product Name: 4-[3-Methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl]but-3-en-2-one
• CAS No: 2229648-76-2
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 6450456
• PubChem ID: 165838300
• Update Time: 2025-11-06

4-[3-Methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl]but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-1812676
• 4-[3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl]but-3-en-2-one
• 2229648-76-2
• 4-[3-Methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl]but-3-en-2-one

• Inchi： 1S/C13H17NO3/c1-9(15)5-6-12-11(8-16-3)7-14-10(2)13(12)17-4/h5-7H,8H2,1-4H3/b6-5+
• InChI Key： REZCXMRAIDOCCN-AATRIKPKSA-N
• SMILES： O(C)C1C(C)=NC=C(COC)C=1/C=C/C(C)=O

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 48.4Ų

Additional information on 4-[3-Methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl]but-3-en-2-one

Recent Advances in the Study of 4-[3-Methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl]but-3-en-2-one (CAS: 2229648-76-2)

The compound 4-[3-Methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl]but-3-en-2-one (CAS: 2229648-76-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine and enone structural motifs, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties.

One of the key findings in recent research is the compound's ability to modulate specific signaling pathways involved in inflammation and cell proliferation. In vitro studies have demonstrated that 4-[3-Methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl]but-3-en-2-one exhibits potent inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a novel anti-inflammatory agent. Additionally, its interaction with key enzymes in the MAPK pathway has been investigated, revealing a possible mechanism for its observed anticancer effects.

The synthesis of this compound has also been a focal point of recent research. Advances in catalytic methods have enabled more efficient and scalable production of 4-[3-Methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl]but-3-en-2-one, with improved yields and purity. These developments are critical for facilitating further preclinical and clinical studies. Notably, the use of palladium-catalyzed cross-coupling reactions has been highlighted as a particularly effective strategy for constructing the pyridine core of the molecule.

Pharmacokinetic studies have provided valuable insights into the compound's bioavailability and metabolic stability. Preliminary data indicate that 4-[3-Methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl]but-3-en-2-one exhibits favorable oral absorption and a relatively long half-life in animal models, which bodes well for its potential as a therapeutic agent. However, further studies are needed to assess its safety profile and potential off-target effects.

In conclusion, the recent research on 4-[3-Methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl]but-3-en-2-one (CAS: 2229648-76-2) underscores its potential as a versatile and pharmacologically active molecule. Its dual anti-inflammatory and anticancer properties, coupled with advances in synthetic methodologies, position it as a promising candidate for further drug development. Future studies should focus on elucidating its precise molecular targets and conducting rigorous preclinical evaluations to translate these findings into clinical applications.